Cas no 111534-77-1 (7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone)

• Product Name: 7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone
• CAS No: 111534-77-1
• MF: C₁₆H₁₂O₁₀S
• MW: 396.325484275818
• CID: 2057517
• PubChem ID: 13845907
• Update Time: 2025-04-21

7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone Chemical and Physical Properties

Names and Identifiers

• 7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone
• 6-Methoxyluteolin 7-sulfate
• LMPK12111254
• [2-(3,4-dihydroxyphenyl)-5-hydroxy-6-methoxy-4-oxochromen-7-yl] hydrogen sulfate
• 6-Methoxyluteolin 7-sulphate
• 6-Methoxyluteolin 7-sulfuric acid
• (2-(3,4-dihydroxyphenyl)-5-hydroxy-6-methoxy-4-oxochromen-7-yl) hydrogen sulfate
• 111534-77-1
• 6-Methoxyluteolin 7-sulphuric acid

• Inchi： 1S/C16H12O10S/c1-24-16-13(26-27(21,22)23)6-12-14(15(16)20)10(19)5-11(25-12)7-2-3-8(17)9(18)4-7/h2-6,17-18,20H,1H3,(H,21,22,23)
• InChI Key： NOCHZYLEPAPRNC-UHFFFAOYSA-N
• SMILES： COC1C(O)=C2C(OC(C3C=C(O)C(O)=CC=3)=CC2=O)=CC=1OS(=O)(=O)O

Computed Properties

• Exact Mass: 396.01511775Da
• Monoisotopic Mass: 396.01511775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.388
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids